1-(4,6-Dimethoxypyrimidin-2-yl)guanidine

• CAS No.: 134845-24-2
• Molecular Formula: C7H11N5O2
• Molecular Weight: 197.198
• IUPAC Name: 2-(4,6-dimethoxypyrimidin-2-yl)guanidine
• InChI: InChI=1S/C7H11N5O2/c1-13-4-3-5(14-2)11-7(10-4)12-6(8)9/h3H,1-2H3,(H4,8,9,10,11,12)
• InChI Key: PFDMBXAQTUEJAT-UHFFFAOYSA-N
• SMILES: COC1=CC(=NC(=N1)N=C(N)N)OC
• Synonyms: Guanidine, (4,6-dimethoxy-2-pyrimidinyl)- (9CI)

Description

1-(4,6-Dimethoxypyrimidin-2-yl)guanidine is a guanidine derivative featuring a pyrimidine ring substituted with two methoxy groups at the 4- and 6-positions. The compound’s structure combines the hydrogen-bonding capability of the guanidine moiety with the electron-rich aromatic system of the dimethoxypyrimidine, making it a candidate for applications in medicinal chemistry and agrochemicals.

Comparison with Similar Compounds

Pyrimidine Substituents

• 1-(4,6-Dimethylpyrimidin-2-yl)guanidine analogs :
  • 1-(4,6-Dimethylpyrimidin-2-yl)-3-[2-(trifluoromethyl)phenyl]guanidine (CAS 303094-67-9): The trifluoromethylphenyl group introduces hydrophobicity and electron-withdrawing effects, favoring interactions with lipophilic targets (e.g., enzyme active sites) .
  • 1-(4,6-Dimethylpyrimidin-2-yl)-3-(2-(phenylthio)phenyl)guanidine (CAS 650593-02-5): The phenylthio group enhances steric bulk and sulfur-mediated interactions, classified as an irritant due to reactive thioether functionality .

Guanidine Substituents

• N-Biphenyl-2-yl-N'-(4,6-dimethylpyrimidin-2-yl)-guanidine (CAS 356082-07-0): The biphenyl group extends conjugation, improving π-π stacking interactions, with applications in medicinal chemistry (e.g., kinase inhibition) .
• N-(3-Chloro-4-fluorophenyl)-N'-(4,6-dimethylpyrimidin-2-yl)guanidine (CAS 524057-25-8): Halogen atoms (Cl, F) enhance binding affinity to aromatic pockets in proteins via halogen bonding .

Research Findings

• Bioactivity : Pyrimidinyl guanidines with electron-withdrawing groups (e.g., CF₃ in ) show enhanced inhibitory activity compared to methoxy or methyl derivatives, likely due to improved target binding .
• Solubility : Methoxy-substituted pyrimidines (e.g., ) are more polar than methyl analogs, suggesting better aqueous solubility, a critical factor in agrochemical formulations .